Cas no 20926-66-3 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)azonane; NSC110684; AC1L6MMF; AC1Q6T8W; CTK4E5478; KST-1B1639; AR-1B2459; AG-J-32398; NSC-110684;
- NSC110684
- NSC-110684
- 20926-66-3
- 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)azonane
- DTXSID70296650
-
-
- Inchi: InChI=1S/C12H23N2O5P/c1-12(14(15)16)10-18-20(17,19-11-12)13-8-6-4-2-3-5-7-9-13/h2-11H2,1H3
- InChI Key: HVHLKWUQCPYXPK-UHFFFAOYSA-N
- SMILES: CC1(COP(=O)(OC1)N2CCCCCCCC2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 306.13459
- Monoisotopic Mass: 306.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 84.6Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 404.4°C at 760 mmHg
- Flash Point: 198.4°C
- Refractive Index: 1.509
- PSA: 81.91
- LogP: 3.29400
Related Literature
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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4. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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